Cas no 98-29-3 (4-Tert-Butylcatechol)

4-Tert-Butylcatechol Properties

Names and Identifiers

• 4-(tert-Butyl)benzene-1,2-diol
• 4-(1,1-DIMETHYLETHYL)-1,2-BENZENEDIOL
• 4-T-BUTYLPYROCATECHOL
• 4-TERT-BUTYL-1,2-BENZENEDIOL
• 4-TERT-BUTYL-1,2-DIHYDROXYBENZENE
• 4-TERT-BUTYLPYROCATECHOL
• PTBC
• P-T-BUTYLCATECHOL
• P-TERT-BUTYL CATECHOL
• TBC
• T-BUTYL CATECHOL
• TERT-BUTYL CATECHOL
• 1,2-Benzenediol, 4-(1,1-dimethylethyl-) 1,2-benzenediol
• 1,2-Benzenediol,4-(1,1-dimethylethyl)-
• 1,2-Dihydroxy-4-tert-butylbenzene
• 2-Benzenediol,4-(1,1-dimethylethyl)-1
• 2-dihydroxybenene
• 4-(1,1-dimethylethyl)-2-benzenediol
• 4-tbc
• 4-t-Butyl-1,2-benzenediol
• 4-tert-Butylcatechol (TBC)
• 4-Tert-Butylcatechol
• 4-tert-butylbenzene-1,2-diol
• p-tert-Butylcatechol
• 1,2-Benzenediol, 4-(1,1-dimethylethyl)-
• p-tert-Butylpyrocatechol
• 4-T-BUTYLCATECHOL
• p-t-Butylpyrocatechol
• 4-tert-Butylcatechin
• Pyrocatechol, 4-tert-butyl-
• Synox TBC
• 4-tert-butyl catechol
• 4-tert-Butylpyr
• 4-tert-Butylcatechol(TBC)
• +Expand

• MDL： MFCD00002201
• InChIKey： XESZUVZBAMCAEJ-UHFFFAOYSA-N
• Inchi： 1S/C10H14O2/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6,11-12H,1-3H3
• SMILES： O([H])C1=C(C([H])=C([H])C(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H]
• BRN： 2043335

Computed Properties

• Exact Mass: 166.09900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.09938
• Heavy Atom Count: 12
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 2.39530
• PSA: 40.46000
• Refractive Index: n20/D 1.508
• Water Partition Coefficient: 0.2 g/100 mL (25 ºC)
• Boiling Point: 285 °C(lit.)
• Melting Point: 53.0 to 58.0 deg-C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: methanol: soluble1g/10 mL, clear, colorless to slightly yellow
• Color/Form: Colorless needle crystal
• Solubility: Slightly soluble in hot water, soluble in ethanol, ether, acetone, etc., insoluble in water and petroleum ether.
• Sensitiveness: Hygroscopic
• Density: 1.049

4-Tert-Butylcatechol Security Information

• Symbol: GHS05 GHS06 GHS09
• RTECS：UX1400000
• WGK Germany：2
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S61-S24
• Packing Group：III
• Risk Phrases：R21; R34; R43
• Dangerous goods sign： C N
• Hazardous Material transportation number：UN 2923 8/PG 3
• Hazard Statement： H302,H311,H314,H317,H411
• Warning Statement： P273,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 21/22-34-43-50/53
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

4-Tert-Butylcatechol Customs Data

• HS CODE：29072900
• Customs Data：

  China Customs Code:

  29072900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether